Cas no 10156-35-1 (Thiocyanic acid,2-oxo-2-(phenylamino)ethyl ester)

Thiocyanic acid,2-oxo-2-(phenylamino)ethyl ester structure
10156-35-1 structure
Product Name:Thiocyanic acid,2-oxo-2-(phenylamino)ethyl ester
CAS No:10156-35-1
MF:C9H8N2OS
MW:192.237620353699
CID:233556
PubChem ID:246994
Update Time:2025-04-19

Thiocyanic acid,2-oxo-2-(phenylamino)ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Thiocyanic acid,2-oxo-2-(phenylamino)ethyl ester
    • (2-anilino-2-oxoethyl) thiocyanate
    • 2-anilino-2-oxoethyl thiocyanate
    • AC1L6JB8
    • AC1Q5NCT
    • AR-1D8933
    • CTK3J9902
    • NSC60741
    • Rhodanessigsaeure-anilid
    • Thiocyanato-acetanilid
    • thiocyanato-acetic acid anilide
    • Thiocyanatoessigsaeureanilid
    • Thiocyanato-essigsaeure-anilid
    • AKOS003623088
    • DTXSID40289413
    • 10156-35-1
    • SCHEMBL11390525
    • N-phenyl-2-thiocyanatoacetamide
    • NSC-60741
    • Inchi: 1S/C9H8N2OS/c10-7-13-6-9(12)11-8-4-2-1-3-5-8/h1-5H,6H2,(H,11,12)
    • InChI Key: MQAQDCGJZXXNIA-UHFFFAOYSA-N
    • SMILES: S(C#N)CC(NC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 192.03584
  • Monoisotopic Mass: 192.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 78.2Ų

Experimental Properties

  • Density: 1.313
  • Boiling Point: 429.7°Cat760mmHg
  • Flash Point: 213.7°C
  • Refractive Index: 1.645
  • PSA: 52.89
  • LogP: 1.91238
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